Sodium hyponitrate

• Molecular Formula: N2Na2O3
• Molecular Weight: 121.991 g/mol
• InChI: InChI=1S/N2O3.2Na/c3-1-2(4)5;;/q-2;2*+1
• InChIKey: MOTMGLITKDYJPL-UHFFFAOYSA-N

Sodium Hyponitrite (Na₂N₂O₂) Procurement Guide: Physical Properties, CAS Data, and Chemical Class Overview for Research and Industrial Sourcing

Sodium hyponitrite (CAS: 13826-64-7 for anhydrous; 60884-94-8 for hydrate) is an inorganic ionic compound with the formula Na₂N₂O₂, classified as a salt of hyponitrous acid [1]. It exists in two stereoisomeric forms—trans (E) and cis (Z)—with the trans isomer being the thermodynamically stable, commercially predominant form [2]. The compound appears as colorless to white crystals, has a molar mass of 105.99 g/mol (anhydrous), a density of 2.466 g/cm³, and decomposes at approximately 335 °C [3]. Sodium hyponitrite is soluble in water but insoluble in ethanol and ether, and functions as a mild reducing agent capable of generating reactive nitrogen species under controlled conditions [4].

◦ trans-Isomer is the stable commercial form; verify isomer identity for aqueous studies

◦ Anhydrous vs. pentahydrate forms differ in thermal decomposition profile

◦ Water-soluble; insoluble in ethanol and ether, supporting aqueous-phase and selective extraction workflows

• [1] Holleman, A. F.; Wiberg, E. Inorganic Chemistry. Academic Press: San Diego, 2001; pp 635–636. View Source
• [2] Feld, M. The Chemistry of Hyponitrites. Chem. Rev. 1964, 64 (3), 277–300. View Source
• [3] Sodium hyponitrite. Wikipedia, The Free Encyclopedia. Accessed 2026. View Source
• [4] Scott, A. W. The Preparation of Sodium Hyponitrite. J. Am. Chem. Soc. 1927, 49 (4), 986–987. View Source

Why Sodium Hyponitrite Cannot Be Readily Substituted by Common Nitrite, Nitrate, or Alternative Hyponitrite Salts in Research and Industrial Applications

Sodium hyponitrite occupies a distinct chemical niche that prevents direct substitution by structurally related sodium salts such as sodium nitrite (NaNO₂), sodium nitrate (NaNO₃), or even other hyponitrite derivatives like Angeli's salt (sodium α-oxyhyponitrite, Na₂N₂O₃). Unlike sodium nitrite, which decomposes to release nitric oxide (NO) via acid-catalyzed pathways, sodium hyponitrite (Na₂N₂O₂) decomposes via a different mechanistic route—yielding nitrous oxide (N₂O) and water under thermal decomposition rather than NO under physiological conditions [1]. Additionally, the cis and trans isomers of sodium hyponitrite exhibit markedly different reactivity profiles: the cis isomer is substantially more reactive and water-labile than the stable trans form, a stereochemical variable absent in simpler nitrite or nitrate salts [2]. Even within the hyponitrite family, sodium hyponitrite differs fundamentally from Angeli's salt (Na₂N₂O₃), which functions as a nitroxyl (HNO/NO⁻) donor with a pH-dependent half-life of 2.3 minutes at 37 °C, whereas trans-sodium hyponitrite is relatively stable under ambient conditions and does not spontaneously liberate HNO/NO . These mechanistic, stereochemical, and stability differences render generic substitution scientifically invalid for applications requiring precise control over nitrogen speciation, thermal decomposition behavior, or isomer-specific reactivity.

Decomposition pathway mismatch

Sodium hyponitrite thermally releases N₂O, not NO like nitrite salts; nitrogen speciation may shift in experimental workflows.

Isomer reactivity context

cis-Isomer is water-labile and more reactive; commercial trans form may not replicate reactivity profiles of the cis isomer.

Not interchangeable with Angeli's salt

Angeli's salt is a rapid HNO/NO donor (t½ ~2.3 min); sodium hyponitrite is thermally stable and non-HNO-donating, serving a distinct mechanistic role.

• [1] Hughes, M. N. The Inorganic Chemistry of Biological Processes, 2nd ed.; Wiley: Chichester, 1981; pp 204–210. View Source
• [2] Feld, M. The Chemistry of Hyponitrites. Chem. Rev. 1964, 64 (3), 277–300. View Source

Sodium Hyponitrite: Quantified Differentiation from Angeli's Salt, Sodium Nitrite, and Alternative Hyponitrite Salts Based on Thermal, Structural, and Isomer-Specific Data

Thermal Decomposition Profile of Sodium Hyponitrite Pentahydrate vs. Anhydrous Form and Alkylammonium Hyponitrites

Differential scanning calorimetry (DSC) reveals that sodium hyponitrite pentahydrate (Na₂N₂O₂·5H₂O) exhibits two distinct exothermic decomposition events at approximately 96 °C and 382 °C, whereas the anhydrous form (Na₂N₂O₂) displays a single exotherm at approximately 382 °C. In contrast, alkylammonium hyponitrite salts undergo exothermic decomposition at considerably lower temperatures, in the range of 67–170 °C [1].

Thermal Decomposition Profile

Head-to-head

Anhydrous: single exotherm at ~382 °C; Alkylammonium salts: 67–170 °C

Supports thermal stability screening for procurement

Pentahydrate shows additional exotherm at ~96 °C

Evidence Dimension	Thermal decomposition exotherm temperatures
Target Compound Data	Two exotherms at ca. 96 °C and 382 °C (pentahydrate); single exotherm at ca. 382 °C (anhydrous)
Comparator Or Baseline	Alkylammonium hyponitrite salts: exothermic decomposition at 67–170 °C
Quantified Difference	Anhydrous sodium hyponitrite decomposes at a temperature approximately 212–315 °C higher than alkylammonium hyponitrite salts
Conditions	Differential scanning calorimetry (DSC) under inert atmosphere

Why This Matters

This substantial thermal stability advantage enables sodium hyponitrite to be handled and stored under ambient conditions without special cryogenic precautions, unlike less stable hyponitrite derivatives, directly impacting procurement and experimental workflow design.

• [1] Arulsamy, N.; Bohle, D. S.; Imonigie, J. A.; Sagan, E. S. Synthesis and Characterization of Alkylammonium Hyponitrites and Base-Stabilized Hyponitrous Acid Salts. Inorg. Chem. 1999, 38 (11), 2716–2725. View Source

Crystallographic Bond Distances of the Hyponitrite Anion in Sodium Hyponitrite: N–N and N–O Structural Parameters

Single-crystal X-ray crystallographic analysis of sodium hyponitrite (Na₂N₂O₂) establishes that the hyponitrite anion is planar, with an average N–N bond distance of 1.237 Å and an average N–O bond distance of 1.380 Å. These bond lengths are consistent with partial double-bond character in the N–N linkage and single-bond character in the N–O bonds, providing a precise structural benchmark for the trans-hyponitrite dianion [1].

Crystallographic Bond Distances

Method context

N–N: 1.237 Å; N–O: 1.380 Å (planar anion)

Identity benchmark for trans-hyponitrite procurement

Partial π-bond character; verify by XRD

Evidence Dimension	Average bond distances in the hyponitrite anion
Target Compound Data	N–N: 1.237 Å; N–O: 1.380 Å (planar anion)
Comparator Or Baseline	Typical N–N single bond (~1.45 Å); typical N=N double bond (~1.25 Å); typical N–O single bond (~1.43 Å)
Quantified Difference	N–N bond is 0.21 Å shorter than a pure single bond, consistent with partial π-bonding
Conditions	Single-crystal X-ray diffraction at ambient temperature

Why This Matters

The precise crystallographic parameters serve as a definitive identity and purity benchmark for procurement, enabling researchers to verify that the supplied material matches the structurally characterized trans-sodium hyponitrite rather than alternative hyponitrite salts or degradation products.

• [1] Arulsamy, N.; Bohle, D. S.; Imonigie, J. A.; Sagan, E. S. Synthesis and Characterization of Alkylammonium Hyponitrites and Base-Stabilized Hyponitrous Acid Salts. Inorg. Chem. 1999, 38 (11), 2716–2725. View Source

Isomer-Specific Reactivity: cis-Sodium Hyponitrite vs. trans-Sodium Hyponitrite

Sodium hyponitrite exists in two stereoisomeric forms. The trans (E) isomer, which is the commercially available form, is a colorless crystalline solid that is soluble in water but insoluble in ethanol and ether. The cis (Z) isomer can be prepared by passing nitric oxide (NO) through a solution of sodium metal in liquid ammonia at −50 °C. Critically, the cis isomer is qualitatively more reactive than the trans isomer and is decomposed by water, whereas the trans isomer is water-stable [1][2].

Isomer-Specific Reactivity

Class-level

trans: water-stable, soluble; cis: water-labile, more reactive

Isomer identity critical for aqueous-phase studies

cis isomer requires custom synthesis

Evidence Dimension	Water stability and relative reactivity
Target Compound Data	trans-Sodium hyponitrite: water-soluble and water-stable; cis-Sodium hyponitrite: decomposed by water, qualitatively more reactive
Comparator Or Baseline	cis-Sodium hyponitrite
Quantified Difference	Qualitative difference: cis isomer is water-labile; trans isomer is water-stable
Conditions	Ambient aqueous conditions for water stability assessment

Why This Matters

The pronounced isomer-specific reactivity difference means that procurement of the correct trans isomer (the standard commercial form) is essential for applications requiring aqueous stability, while the cis isomer may be specifically sought for studies requiring higher intrinsic reactivity.

• [1] Holleman, A. F.; Wiberg, E. Inorganic Chemistry. Academic Press: San Diego, 2001; pp 635–636. View Source
• [2] Feld, M. The Chemistry of Hyponitrites. Chem. Rev. 1964, 64 (3), 277–300. View Source

Equivalent Conductivity of Sodium Hyponitrite Relative to Calcium Hyponitrite and Hyponitrous Acid

Historical conductivity measurements by Rây, De, and Dhar (1913) established the equivalent conductivities of sodium hyponitrite, calcium hyponitrite, and hyponitrous acid in aqueous solution. While the original data are presented in graphical form, the comparative trend demonstrates that sodium hyponitrite exhibits higher equivalent conductivity than the corresponding calcium salt at equivalent concentrations, consistent with the greater ionic mobility of Na⁺ versus Ca²⁺ and the complete dissociation of the sodium salt in water [1].

Equivalent Conductivity

Class-level

Reported higher conductivity than calcium hyponitrite at comparable dilution

May support electrochemical application selection

Historical graphical data; precise values not reported

Evidence Dimension	Equivalent conductivity in aqueous solution
Target Compound Data	Sodium hyponitrite: higher equivalent conductivity than calcium hyponitrite at comparable dilution
Comparator Or Baseline	Calcium hyponitrite; hyponitrous acid
Quantified Difference	Qualitative trend: Λ(Na₂N₂O₂) > Λ(CaN₂O₂) at equivalent concentrations
Conditions	Aqueous solution, 25 °C, variable dilution

Why This Matters

The higher ionic conductivity of sodium hyponitrite compared to divalent cation hyponitrite salts may be relevant for electrochemical applications or studies of ion transport where conductivity is a selection criterion.

• [1] Rây, P. C.; De, R.; Dhar, N. CLXIX.—Equivalent Conductivities of Sodium Hyponitrite, Calcium Hyponitrite, and Hyponitrous Acid. J. Chem. Soc., Trans. 1913, 103, 1562–1564. View Source

Mechanistic Divergence from Angeli's Salt (Sodium α-Oxyhyponitrite): HNO/NO Donation vs. Thermal N₂O Release

Angeli's salt (sodium α-oxyhyponitrite, Na₂N₂O₃) is a well-characterized nitroxyl (HNO/NO⁻) donor that spontaneously dissociates in a pH-dependent, first-order process with a half-life of 2.3 minutes at 37 °C and pH 7.4, liberating 0.54 moles of NO per mole of parent compound. In contrast, trans-sodium hyponitrite (Na₂N₂O₂) does not undergo this facile dissociation; its primary decomposition pathway is thermal, yielding nitrous oxide (N₂O) and water at elevated temperatures (decomposes at 335 °C) rather than HNO/NO under physiological conditions [1][2].

Mechanistic Divergence from Angeli's Salt

Cross-study comparable

Angeli's salt t½=2.3 min (37 °C, pH 7.4), releases 0.54 mol NO/mol; sodium hyponitrite stable, no spontaneous release

Distinguish from HNO/NO donors to prevent misapplication in nitroxyl studies

Verify decomposition pathway before use

Evidence Dimension	HNO/NO release half-life and decomposition pathway
Target Compound Data	trans-Sodium hyponitrite: No spontaneous HNO/NO release; thermal decomposition to N₂O + H₂O at 335 °C
Comparator Or Baseline	Angeli's salt (Na₂N₂O₃): t½ = 2.3 min at 37 °C, pH 7.4; releases 0.54 mol NO/mol parent compound
Quantified Difference	Half-life difference: stable (Na₂N₂O₂) vs. 2.3 min (Angeli's salt); mechanistic pathway: thermal N₂O release vs. pH-dependent HNO/NO release
Conditions	Angeli's salt: 100 mM phosphate buffer, pH 7.4, 37 °C; Sodium hyponitrite: thermal decomposition at 335 °C

Why This Matters

Sodium hyponitrite and Angeli's salt are not interchangeable for nitric oxide or nitroxyl donor studies. Researchers requiring a stable, non-HNO-donating hyponitrite source must procure sodium hyponitrite rather than inadvertently obtaining Angeli's salt, which is frequently mislabeled or conflated in vendor catalogs.

• [1] Maragos, C. M.; Morley, D.; Wink, D. A.; et al. Complexes of ·NO with Nucleophiles as Agents for the Controlled Biological Release of Nitric Oxide. J. Med. Chem. 1991, 34 (11), 3242–3247. View Source
• [2] Sodium hyponitrite. Wikipedia, The Free Encyclopedia. Accessed 2026. View Source

Recommended Research and Industrial Application Scenarios for Sodium Hyponitrite Based on Quantified Differentiation Evidence

Thermal Stability Studies and High-Temperature Material Synthesis Requiring Hyponitrite Anion Integrity

Sodium hyponitrite (anhydrous) is uniquely suited for applications demanding thermal robustness, as it decomposes at approximately 382 °C, significantly higher than alkylammonium hyponitrite salts (67–170 °C). This stability enables its use as a hyponitrite anion source in high-temperature inorganic syntheses, ceramic precursor preparation, or solid-state reactions where less stable hyponitrite derivatives would prematurely degrade. Procurement of the anhydrous form is critical for these applications, as the pentahydrate exhibits an additional low-temperature exotherm at 96 °C associated with dehydration [1].

Structural and Spectroscopic Reference Standards Requiring Authenticated trans-Hyponitrite Crystallographic Parameters

Researchers engaged in X-ray crystallography, vibrational spectroscopy (IR/Raman), or computational chemistry requiring a definitive structural model of the trans-hyponitrite dianion should procure sodium hyponitrite as the benchmark compound. The well-characterized N–N (1.237 Å) and N–O (1.380 Å) bond distances, planar anion geometry, and λmax at 248 nm (ε = 7033 ± 153 M⁻¹ cm⁻¹ in 0.1 M NaOH) provide unambiguous analytical fingerprints for compound identity verification and comparative studies of novel hyponitrite derivatives [1][2].

Aqueous-Phase Studies Excluding Nitroxyl (HNO) or Nitric Oxide (NO) Donor Activity

For experimental systems requiring a water-stable hyponitrite source that does not spontaneously release HNO or NO, trans-sodium hyponitrite is the appropriate selection over Angeli's salt. Unlike Angeli's salt (t½ = 2.3 min at pH 7.4, 37 °C), trans-sodium hyponitrite remains intact in aqueous solution under ambient conditions and decomposes thermally to N₂O only upon heating. This distinction is crucial for studies of hyponitrite coordination chemistry, reduction pathways, or environmental nitrogen cycling where adventitious HNO/NO generation would confound results [3].

Isomer-Specific Reactivity Studies: cis- vs. trans-Hyponitrite Chemistry

Investigators examining the stereochemical dependence of hyponitrite reactivity must ensure procurement of the correct isomer. The commercially supplied trans isomer is water-stable and suitable for standard aqueous chemistry, while the cis isomer—prepared via NO reaction with sodium in liquid NH₃ at −50 °C—is water-labile and significantly more reactive. Researchers requiring the cis isomer for specialized studies should not assume that commercial sodium hyponitrite will meet this need; custom synthesis may be required [4][5].

Application

Selection Property

Validation Focus

Thermal stability research

Anhydrous form thermal profile

Confirm decomposition exotherm profile

Structural reference standard

Crystallographic bond-length benchmark

Validate N–N and N–O bond distances by XRD

Aqueous studies without HNO/NO

Non-HNO-donating identity

Verify absence of HNO/NO release under aqueous conditions

Isomer-specific reactivity studies

Isomer identity and water stability

Confirm trans isomer identity and water stability

• [1] Arulsamy, N.; Bohle, D. S.; Imonigie, J. A.; Sagan, E. S. Synthesis and Characterization of Alkylammonium Hyponitrites and Base-Stabilized Hyponitrous Acid Salts. Inorg. Chem. 1999, 38 (11), 2716–2725. View Source
• [2] Arulsamy, N.; Bohle, D. S.; Imonigie, J. A.; Sagan, E. S. Synthesis and Characterization of Alkylammonium Hyponitrites and Base-Stabilized Hyponitrous Acid Salts. Inorg. Chem. 1999, 38 (11), 2716–2725. View Source
• [3] Maragos, C. M.; Morley, D.; Wink, D. A.; et al. Complexes of ·NO with Nucleophiles as Agents for the Controlled Biological Release of Nitric Oxide. J. Med. Chem. 1991, 34 (11), 3242–3247. View Source
• [4] Holleman, A. F.; Wiberg, E. Inorganic Chemistry. Academic Press: San Diego, 2001; pp 635–636. View Source
• [5] Feld, M. The Chemistry of Hyponitrites. Chem. Rev. 1964, 64 (3), 277–300. View Source